Cas no 2091157-76-3 (1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid
• CAS No: 2091157-76-3
• MF: C₉H₁₀ClN₃O₃
• MW: 243.647000789642
• CID: 5722012
• PubChem ID: 121199533
• Update Time: 2025-10-18

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026706909
• 1-(5-chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid
• 1-(5-chloro-1-methyl-6-oxopyridazin-4-yl)azetidine-3-carboxylic acid
• 2091157-76-3
• F1907-1325
• 3-Azetidinecarboxylic acid, 1-(5-chloro-1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-
• 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C9H10ClN3O3/c1-12-8(14)7(10)6(2-11-12)13-3-5(4-13)9(15)16/h2,5H,3-4H2,1H3,(H,15,16)
• InChI Key： JKWSEPVNHDXBHE-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1N1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 243.0410689g/mol
• Monoisotopic Mass: 243.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 381.1±52.0 °C(Predicted)
• pka: 4.22±0.20(Predicted)

Additional information on 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid

Professional Introduction to 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic Acid (CAS No. 2091157-76-3)

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid, identified by its CAS number 2091157-76-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of heterocyclic derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a pyridazine core, substituted with a chloro group at the 5-position and a methyl group at the 1-position, along with an oxo group and a dihydropyridazine ring, makes this compound a versatile scaffold for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents. The pyridazine moiety is particularly noteworthy due to its presence in numerous bioactive molecules, including drugs that target various diseases. The incorporation of a chloro substituent enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack and allowing for further chemical modifications. Additionally, the methyl group at the 1-position contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

The carboxylic acid moiety at the 3-position of the azetidine ring provides another site for functionalization, enabling the synthesis of esters, amides, or other derivatives that may enhance pharmacological activity. This flexibility makes 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid a valuable intermediate in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the pyridazine ring, followed by chlorination and methylation at specific positions. The introduction of the carboxylic acid group is often achieved through oxidation or hydrolysis of a precursor molecule. Advanced synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed reactions, may be employed to improve efficiency and selectivity.

The biological activity of 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)azetidine-3-carboxylic acid has been explored in several preclinical studies. Its structural features suggest potential interactions with enzymes and receptors involved in various metabolic pathways. Notably, derivatives of pyridazine have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in conditions like cancer and inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of analogs derived from this compound. The study demonstrated that certain modifications at the pyridazine ring could enhance binding affinity to target proteins while minimizing off-target effects. This finding underscores the importance of structure-based drug design in optimizing therapeutic efficacy.

The azetidine ring in 1-(5-Chloro-1-methyl-6-oxyo-dihydro-pyr-idazin--4yl)-a-zeti-dine--3-carb-oxylic ac-id also contributes to its biological activity by influencing solubility and metabolic stability. Azetidine derivatives have been reported to exhibit antimicrobial and anti-inflammatory properties, making them attractive candidates for further investigation.

The carboxylic acid group provides an additional site for interaction with biological targets, allowing for the development of prodrugs or conjugates that can enhance delivery or targeting specificity. For instance, esters or amides derived from this compound could be designed to release active species under specific physiological conditions, improving therapeutic outcomes.

The synthetic accessibility of this compound also makes it a valuable tool for medicinal chemists. By leveraging well-established synthetic protocols and modern catalytic methods, researchers can efficiently generate libraries of derivatives for high-throughput screening. This approach has been instrumental in identifying lead compounds for further development.

The potential applications of 1-(5-Chloro--l-methyl--6-o-xo-l ,6-di-hydro-pyr-idazin--4yl)-a-zeti-dine--3-carb-oxylic ac-id extend beyond traditional small-molecule drugs. Its structural framework suggests utility in designing biologics or peptide mimetics that can interact with specific protein targets. Additionally, its heterocyclic core could serve as a scaffold for developing nucleoside analogs or other bioactive molecules.

In conclusion, 1-(5-Chloro-l-methyl-l ,6-o-xodihydro-pyr-idazin--4yl)-a-zeti-dine--3-carb-oxylic ac-id (CAS No. 2091157_76_3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility and demonstrated biological activity, make it a promising candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.